(R)-2-benzylpyrrolidine-2-carboxylic acid

Specification

• CAS No.: 72518-40-2
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: (2R)-2-benzylpyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C12H15NO2/c14-11(15)12(7-4-8-13-12)9-10-5-2-1-3-6-10/h1-3,5-6,13H,4,7-9H2,(H,14,15)/t12-/m1/s1
• Standard InChI Key: LIHLFIASPODZOB-GFCCVEGCSA-N
• Isomeric SMILES: C1C[C@@](NC1)(CC2=CC=CC=C2)C(=O)O
• SMILES: C1CC(NC1)(CC2=CC=CC=C2)C(=O)O
• Canonical SMILES: C1CC(NC1)(CC2=CC=CC=C2)C(=O)O

Introduction

(R)-2-Benzylpyrrolidine-2-carboxylic acid is a chiral organic compound that has garnered attention in various fields of research, particularly in pharmaceutical and chemical synthesis. This compound is often used as a building block or intermediate in the synthesis of more complex molecules, which can exhibit a range of biological activities.

Synthesis and Preparation

The synthesis of (R)-2-benzylpyrrolidine-2-carboxylic acid typically involves asymmetric synthesis methods to ensure the correct stereochemistry. The compound can be prepared through various chemical routes, often starting from simpler pyrrolidine derivatives.

Stock Solution Preparation

For research purposes, stock solutions of its hydrochloride salt can be prepared in solvents like water or DMSO. The solubility of the compound can be enhanced by heating or using ultrasonic baths.

Stock Solution Concentration	Volume Required for 1 mg of Compound	Volume Required for 5 mg of Compound	Volume Required for 10 mg of Compound
1 mM	4.1372 mL	20.6859 mL	41.3719 mL
5 mM	0.8274 mL	4.1372 mL	8.2744 mL
10 mM	0.4137 mL	2.0686 mL	4.1372 mL

Potential Biological Activities

• Pharmaceutical Intermediates: The compound can serve as a precursor for synthesizing more complex molecules with potential therapeutic applications.

• Biological Studies: Although direct studies on this compound are scarce, related pyrrolidine derivatives have been investigated for neuroprotective and analgesic properties.

Storage and Handling

For optimal storage, (R)-2-benzylpyrrolidine-2-carboxylic acid hydrochloride should be kept at temperatures between 2-8°C. Stock solutions are best stored at -80°C for up to six months or at -20°C for up to one month to prevent degradation.